Cas no 5717-42-0 (2,3-Octadienoic acid, 2-methyl-, ethyl ester)

5717-42-0 structure
Product name:2,3-Octadienoic acid, 2-methyl-, ethyl ester
2,3-Octadienoic acid, 2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Octadienoic acid, 2-methyl-, ethyl ester
- ethyl 2-methylocta-2,3-dienoate
- 5717-42-0
- DTXSID60470922
-
- Inchi: InChI=1S/C11H18O2/c1-4-6-7-8-9-10(3)11(12)13-5-2/h8H,4-7H2,1-3H3
- InChI Key: QMUAJVODGUXUQC-UHFFFAOYSA-N
- SMILES: CC(=C=CCCCC)C(OCC)=O
Computed Properties
- Exact Mass: 182.130679813g/mol
- Monoisotopic Mass: 182.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
2,3-Octadienoic acid, 2-methyl-, ethyl ester Related Literature
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
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Gilles Montavon,Bernd Grambow New J. Chem., 2003,27, 1344-1352
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A. Ash,P. J. Wilde,D. J. Bradshaw,S. P. King,J. R. Pratten Soft Matter, 2016,12, 2794-2801
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Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
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